Cas no 123476-70-0 (4-Cyano-alpha-chloro benzaldoxime)

• Product Name: 4-Cyano-alpha-chloro benzaldoxime
• CAS No: 123476-70-0
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• CID: 2431926
• PubChem ID: 9603168
• Update Time: 2025-04-21

4-Cyano-alpha-chloro benzaldoxime Chemical and Physical Properties

Names and Identifiers

• 4-CYANO-ALPHA-CHLORO BENZALDOXIME
• 4-cyano-N-hydroxy-benzenecarboximidoyl chloride
• SCHEMBL1160641
• (1Z)-4-cyano-N-hydroxybenzenecarboximidoyl chloride
• 4-Cyanobenzoyl chloride, oxime
• 123476-70-0
• RNZZMDCGNWXWRB-FLIBITNWSA-N
• 4-Cyano-N-hydroxybenzenecarboximidoyl chloride #
• 4-Cyano-alpha-chloro benzaldoxime

• MDL： MFCD11616879
• Inchi： 1S/C8H5ClN2O/c9-8(11-12)7-3-1-6(5-10)2-4-7/h1-4,12H/b11-8-
• InChI Key： RNZZMDCGNWXWRB-FLIBITNWSA-N
• SMILES： Cl/C(/C1C=CC(C#N)=CC=1)=N\O

Computed Properties

• Exact Mass: 180.0090405Da
• Monoisotopic Mass: 180.0090405Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.4Ų